Cas no 1361535-47-8 (4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl
• CAS No: 1361535-47-8
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4790564
• Update Time: 2025-06-29

4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-7-4-8(15)12(9(16)5-7)6-1-2-11(10(17)3-6)20-13(18)19/h1-5,13H
• InChI Key： IPDVGICIGPWYFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C=1)F)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl

Recent Advances in the Study of 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS: 1361535-47-8)

The compound 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS: 1361535-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative, characterized by its unique difluoromethoxy and fluoro substituents, has shown promising potential in various applications, including drug development and environmental toxicology. Recent studies have focused on elucidating its molecular interactions, pharmacokinetic properties, and potential therapeutic benefits.

One of the key areas of research has been the compound's role as a modulator of biological pathways. Preliminary in vitro studies indicate that 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl exhibits selective binding affinity to certain nuclear receptors, suggesting its utility in targeting diseases such as cancer and metabolic disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map its binding sites and understand its mechanism of action at the atomic level.

In addition to its therapeutic potential, the environmental impact of this compound has also been a subject of investigation. Due to its structural similarity to polychlorinated biphenyls (PCBs), concerns have been raised about its persistence and bioaccumulation in ecosystems. Recent toxicological studies have assessed its effects on aquatic organisms, revealing insights into its biodegradation pathways and potential risks to non-target species. These findings are critical for informing regulatory policies and ensuring safe handling practices in industrial and research settings.

Another notable advancement is the development of synthetic methodologies for 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl. Recent publications have described optimized protocols for its synthesis, emphasizing green chemistry principles to minimize hazardous byproducts. These innovations not only enhance the compound's accessibility for further research but also align with the growing emphasis on sustainable practices in chemical manufacturing.

Looking ahead, ongoing research aims to explore the compound's applications in drug delivery systems. Its unique physicochemical properties, such as lipophilicity and stability, make it a candidate for nanoparticle-based formulations. Early-stage studies have demonstrated its potential to improve the bioavailability of poorly soluble drugs, paving the way for novel therapeutic strategies.

In conclusion, the latest research on 4'-(Difluoromethoxy)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS: 1361535-47-8) highlights its multifaceted role in chemical biology and pharmaceuticals. From its molecular interactions to environmental considerations and synthetic advancements, this compound continues to offer valuable insights and opportunities for innovation. Future studies are expected to further unravel its potential, driving progress in both scientific understanding and practical applications.